Cas no 1191-39-5 (2-Propenamide,N-dodecyl-2-methyl-)

• Product Name: 2-Propenamide,N-dodecyl-2-methyl-
• CAS No: 1191-39-5
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• MDL: MFCD00048439
• CID: 175702
• PubChem ID: 70928
• Update Time: 2025-07-17

2-Propenamide,N-dodecyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-dodecyl-2-methyl-
• N-DODECYLMETHACRYLAMIDE
• N-Dodecyl-2-methyl-2-propenamide
• N-dodecyl-2-methyl-prop-2-enamide
• N-lauryl-2-methyl-acrylamide
• N-Laurylmethacrylamide
• N-n-dodecylmethacrylamide
• NS00041579
• N-dodecyl-2-methylprop-2-enamide
• DTXSID90922868
• FT-0633443
• MFCD00048439
• lauryl methacrylamide
• 1191-39-5
• 2-Propenamide, N-dodecyl-2-methyl-
• SCHEMBL146693
• EINECS 214-733-0
• N-Dodecyl-2-methylprop-2-enimidic acid

• MDL： MFCD00048439
• Inchi： 1S/C16H31NO/c1-4-5-6-7-8-9-10-11-12-13-14-17-16(18)15(2)3/h2,4-14H2,1,3H3,(H,17,18)
• InChI Key： HOZLHJIPBBRFGM-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)NCCCCCCCCCCCC

Computed Properties

• Exact Mass: 253.24100
• Monoisotopic Mass: 253.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 6.1

Experimental Properties

• Density: 0.863
• Boiling Point: 145°C 0,8mm
• Flash Point: 239.5°C
• Refractive Index: 1.453
• PSA: 29.10000
• LogP: 4.99050

2-Propenamide,N-dodecyl-2-methyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Propenamide,N-dodecyl-2-methyl-

Recent Advances in the Study of 2-Propenamide, N-dodecyl-2-methyl- (CAS: 1191-39-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Propenamide, N-dodecyl-2-methyl- (CAS: 1191-39-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound, a derivative of acrylamide, is characterized by its amphiphilic nature, which makes it particularly interesting for applications in drug delivery systems and surface chemistry.

Recent studies have explored the synthesis and optimization of 2-Propenamide, N-dodecyl-2-methyl- using advanced catalytic methods. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated a novel, high-yield synthesis route employing palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and purity of the compound. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary in vitro studies have shown that 2-Propenamide, N-dodecyl-2-methyl- exhibits moderate inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. A recent *Nature Chemical Biology* publication reported that the compound interacts with specific membrane proteins, disrupting signal transduction pathways involved in cell proliferation. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Beyond its potential therapeutic applications, 2-Propenamide, N-dodecyl-2-methyl- has also been investigated for its utility in nanotechnology and material science. A 2024 study in *ACS Applied Materials & Interfaces* demonstrated its effectiveness as a surfactant in the synthesis of polymeric nanoparticles, enhancing their stability and drug-loading capacity. This dual functionality underscores the compound's versatility and broad applicability across multiple disciplines.

In conclusion, 2-Propenamide, N-dodecyl-2-methyl- (CAS: 1191-39-5) represents a promising candidate for further research in both pharmaceutical and material science applications. While its biological activity and therapeutic potential are still under investigation, its structural properties and synthetic accessibility make it a valuable tool for advancing drug delivery systems and nanotechnology. Future studies should focus on elucidating its mechanism of action and optimizing its efficacy and safety for clinical use.